Cas no 59681-09-3 (2-Methyl-2-(benzylthio)propylamine)

2-Methyl-2-(benzylthio)propylamine is a sulfur-containing amine compound characterized by its unique structural features, including a benzylthio group and a tertiary amine moiety. This molecule is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The presence of the benzylthio group enhances reactivity in nucleophilic substitution reactions, while the sterically hindered amine functionality may contribute to selective binding or catalytic properties. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications. Further studies explore its utility in medicinal chemistry, particularly in the development of bioactive molecules with tailored pharmacological profiles.

2-Methyl-2-(benzylthio)propylamine structure

59681-09-3 structure

Product Name:2-Methyl-2-(benzylthio)propylamine

CAS No:59681-09-3

MF:C₁₁H₁₇NS

MW:195.32438158989

CID:1060088

PubChem ID:423583

Update Time:2025-06-07

2-Methyl-2-(benzylthio)propylamine Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-(benzylthio)propylamine
- NCGC00014423-02
- 60116-06-5
- NCGC00097528-01
- NSC-154983
- CCG-37527
- SCHEMBL11188983
- NCIStruc1_000860
- 2-(benzylthio)-2-methylpropylamine
- 2-(benzylthio)-2-methyl-1-propanamine
- NSC154983
- NCI154983
- 2-benzylsulfanyl-2-methylpropan-1-amine
- 59681-09-3
- 2-Benzylthio-2-methylpropylamine
- NCI60_001101
- NCGC00014423
- 2-(benzylthio)-2-methylpropan-1-amine
- DTXSID00329763
- BDBM50210462
- starbld0024561
- 2-Benzylmercapto-2-methylpropylamine; 2-Benzylthio-2-methylpropylamine; 2-Methyl-2-[(phenylmethyl)thio]-1-propanamine
- CHEMBL227298
- SCHEMBL1654642
- DB-303451
- NCIStruc2_000934
- Inchi： 1S/C11H17NS/c1-11(2,9-12)13-8-10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
- InChI Key： IISAYOQSSFFIFU-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)C(C)(C)CN

Computed Properties

Exact Mass: 195.10817072g/mol
Monoisotopic Mass: 195.10817072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 51.3Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 290.9±23.0 °C at 760 mmHg
Flash Point: 129.7±22.6 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methyl-2-(benzylthio)propylamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Methyl-2-(benzylthio)propylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M326925-5mg	2-Methyl-2-(benzylthio)propylamine	59681-09-3		5mg	$ 201.00	2023-09-07
TRC	M326925-50mg	2-Methyl-2-(benzylthio)propylamine	59681-09-3		50mg	$ 1608.00	2023-09-07